Cas no 2034588-08-2 (N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide)

• Product Name: N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide
• CAS No: 2034588-08-2
• MF: C₁₈H₂₁NO₂S₂
• MW: 347.494842290878
• CID: 5553574
• Update Time: 2025-06-03

N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxythian-4-yl)methyl]-4-thiophen-3-ylbenzamide
• N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide

• Inchi： 1S/C18H21NO2S2/c1-21-18(7-10-22-11-8-18)13-19-17(20)15-4-2-14(3-5-15)16-6-9-23-12-16/h2-6,9,12H,7-8,10-11,13H2,1H3,(H,19,20)
• InChI Key： IPKTWZCJJIZQHL-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSCC1)(=O)C1=CC=C(C2C=CSC=2)C=C1

Additional information on N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide

N-[(4-Methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide: A Comprehensive Overview

N-[(4-Methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide is a highly specialized organic compound with the CAS registry number 2034588-08-2. This compound belongs to the class of benzamides, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzamide core, with substituents that include a thiophene ring and a methoxythiane group, making it a unique molecule with intriguing chemical properties.

The benzamide moiety serves as the central framework of this compound, providing a platform for further functionalization. The thiophene ring, attached at the 4-position of the benzene ring, introduces aromaticity and potential conjugation effects, which are crucial for its electronic properties. Additionally, the methoxythiane group, located at the N-position of the amide, adds a sulfur-containing heterocyclic structure that can influence the compound's reactivity and stability. These structural features make N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide a promising candidate for various chemical and biological applications.

Recent studies have highlighted the importance of sulfur-containing heterocycles like methoxythiane in drug design. These groups are known to enhance bioavailability and reduce toxicity, making them valuable in medicinal chemistry. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that sulfur-containing compounds exhibit improved pharmacokinetic profiles compared to their oxygen analogs. This finding underscores the potential of N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide as a lead compound in drug discovery efforts.

The synthesis of N-[(4-methoxythian-4-yl)methyl]-4-(thiophen-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzamide core through amide bond formation, followed by substitution reactions to introduce the thiophene and methoxythiane groups. The use of transition metal catalysts, such as palladium complexes, has been shown to significantly improve the efficiency of these reactions. According to a study in *Organic Process Research & Development*, palladium-catalyzed cross-coupling reactions have become indispensable in constructing complex heterocyclic frameworks like those found in this compound.

One of the most exciting aspects of N-[(4-methoxythiane...